Cas no 330996-72-0 (2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-2-imino-)

• Product name: 2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-2-imino-
• CAS No: 330996-72-0
• MF: C₁₀H₆N₂O₂
• MW: 186.16684
• CID: 1460271
• PubChem ID: 135400587

2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-2-imino- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-2-imino-
• 2-amino-7-oxochromene-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile,7-hydroxy-2-imino
• 3-cyano-7-hydroxy-2-iminocoumarin
• 7-hydroxy-2-imino-2H-chromene-3-carbonitrile
• 7-hydroxy-3-cyano-2-iminocoumarin
• HMS1578M14
• Oprea1_502651
• DTXSID40354933
• 330996-72-0

• Inchi： InChI=1S/C10H6N2O2/c11-5-7-3-6-1-2-8(13)4-9(6)14-10(7)12/h1-4,12-13H
• InChI Key： QHGCZECNYVOXKA-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1O)OC(=N)C(=C2)C#N

Computed Properties

• Exact Mass: 186.04300
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 80.02000
• LogP: 1.77968